Cas no 1207-92-7 (Benzenamine, 2-methoxy-N-phenyl-)

• Product Name: Benzenamine, 2-methoxy-N-phenyl-
• CAS No: 1207-92-7
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1211516
• PubChem ID: 10910514
• Update Time: 2025-04-20

Benzenamine, 2-methoxy-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methoxy-N-phenyl-
• 2-methoxy-N-phenylaniline
• WENVDHCIJJBBGF-UHFFFAOYSA-N
• SCHEMBL2095055
• 2-methoxyphenylaniline
• 1207-92-7
• DTXSID50448039
• 2'-methoxydiphenylamine
• DB-228171

• Inchi： 1S/C13H13NO/c1-15-13-10-6-5-9-12(13)14-11-7-3-2-4-8-11/h2-10,14H,1H3
• InChI Key： WENVDHCIJJBBGF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų